Cas no 1541631-93-9 (1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione)

• Product Name: 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione
• CAS No: 1541631-93-9
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD23768006
• CID: 5463820
• PubChem ID: 79777726
• Update Time: 2025-10-21

1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)-1,3-diazinane-2,4-dione
• Z1343760276
• 2,4(1H,3H)-Pyrimidinedione, 1-(4-bromo-2-methylphenyl)dihydro-
• 1-(4-Bromo-2-methylphenyl)dihydropyrimidine-2,4(1H,3H)-dione
• AKOS018335832
• EN300-24851518
• 1-(4-bromo-2-methyl-phenyl)hexahydropyrimidine-2,4-dione
• 1541631-93-9
• G73812
• 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione

• MDL： MFCD23768006
• Inchi： 1S/C11H11BrN2O2/c1-7-6-8(12)2-3-9(7)14-5-4-10(15)13-11(14)16/h2-3,6H,4-5H2,1H3,(H,13,15,16)
• InChI Key： AAWCGVPQZMWNOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.12
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4

Additional information on 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione

Introduction to 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione (CAS No. 1541631-93-9)

1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione, with the CAS number 1541631-93-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazinones, which are characterized by their unique chemical structure and potential biological activities. The compound's molecular formula is C₁₀H₉BrN₂O₂, and it has a molecular weight of approximately 257.09 g/mol.

The chemical structure of 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione features a brominated aromatic ring and a diazinone moiety, which contribute to its diverse pharmacological properties. The presence of the bromine atom and the methyl group on the aromatic ring enhances its lipophilicity and stability, making it an attractive candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the potential of 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione in the treatment of various diseases. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione has also demonstrated promising antitumor activities. Research has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its ability to cross the blood-brain barrier makes it particularly suitable for targeting central nervous system (CNS) disorders.

In addition to its therapeutic potential, 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione has been used as a synthetic intermediate in the preparation of other biologically active compounds. Its reactivity and functional group diversity make it a valuable building block in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities and improved pharmacological profiles.

The safety profile of 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione has been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(4-Bromo-2-methylphenyl)-1,3-diazinane-2,4-dione (CAS No. 1541631-93-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.